Cas no 1327529-01-0 (5-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2,1,3-benzothiadiazole)

• Product Name: 5-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2,1,3-benzothiadiazole
• CAS No: 1327529-01-0
• MF: C₁₆H₁₁N₇O₂S
• MW: 365.369240045547
• CID: 6361446
• PubChem ID: 49745284
• Update Time: 2025-10-11

5-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2,1,3-benzothiadiazole
• AKOS024530581
• F6064-0624
• 2,1,3-benzothiadiazol-5-yl-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• 1327529-01-0
• 5-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-2,1,3-benzothiadiazole
• VU0530791-1
• benzo[c][1,2,5]thiadiazol-5-yl(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• Inchi： 1S/C16H11N7O2S/c24-16(9-2-3-11-12(6-9)22-26-21-11)23-7-10(8-23)15-19-14(20-25-15)13-17-4-1-5-18-13/h1-6,10H,7-8H2
• InChI Key： OBUQVTANFQWRQR-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)=O

Computed Properties

• Exact Mass: 365.069
• Monoisotopic Mass: 365.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 5-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2,1,3-benzothiadiazole

Introduction to Compound with CAS No. 1327529-01-0 and Product Name: 5-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2,1,3-benzothiadiazole

The compound with the CAS number 1327529-01-0 and the product name 5-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2,1,3-benzothiadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, characterized by its fused rings and functional groups, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

At the core of this compound's structure lies a benzothiadiazole moiety, which is known for its broad spectrum of biological activities. Benzothiadiazoles have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The presence of this scaffold in the compound under discussion suggests that it may exhibit similar or enhanced biological activities, making it a valuable asset in the development of novel therapeutic agents.

Furthermore, the compound incorporates a pyrimidine ring and an oxadiazole moiety, both of which are well-documented for their role in modulating various biological pathways. Pyrimidines are essential components of nucleic acids and have been widely used in the development of antiviral and anticancer drugs. On the other hand, oxadiazoles are known for their ability to interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The combination of these heterocyclic systems in a single molecule can lead to synergistic effects, enhancing its potential as a drug candidate.

The specific arrangement of functional groups in the molecule, including the azetidine ring and the carbonyl group at the 1-position of the azetidine ring, contributes to its unique chemical properties. These structural features can influence both the reactivity and bioavailability of the compound. The carbonyl group is particularly important as it can participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity and efficacy.

Recent research in medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like this one, with their complex structures and multiple functional groups, offer a rich scaffold for structural optimization. By modifying different parts of the molecule, researchers can fine-tune its biological activity to target specific diseases more effectively. This approach has been successful in developing drugs that are more potent and have fewer side effects compared to earlier generations.

In addition to its structural complexity, this compound also exhibits interesting physicochemical properties that make it suitable for further development. For instance, its solubility profile can be crucial for formulation purposes. A balance between lipophilicity and water solubility is often desired in drug candidates to ensure good absorption while minimizing toxicity. The presence of polar functional groups such as hydroxyls or amines can influence these properties significantly.

Current advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. Techniques such as molecular docking and virtual screening have become indispensable tools in drug discovery pipelines. By using these methods on compounds like this one, researchers can identify potential binding sites on biological targets and predict how they might interact at a molecular level. This information can guide synthetic efforts and help optimize the compound's efficacy.

The synthesis of this compound involves multiple steps that require careful planning and execution. Each step must be optimized to ensure high yield and purity while minimizing side reactions. Modern synthetic techniques such as flow chemistry have shown promise in improving reaction efficiency and scalability. These methods allow for better control over reaction conditions and can lead to cleaner reactions with fewer byproducts.

Once synthesized, comprehensive characterization is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used for this purpose. These analytical methods provide detailed information about the molecular structure and can help identify any impurities that might be present.

Evaluation of the compound's biological activity is another critical step in its development process. This involves testing it against various biological assays to determine its efficacy against specific targets or diseases. Initial studies often focus on cell-based assays or enzyme inhibition assays to get a preliminary understanding of its activity profile before moving on to more complex models.

The potential applications of this compound span multiple therapeutic areas due to its versatile structure. For example, it may show promise as an inhibitor of kinases or other enzymes involved in cancer progression. Additionally, its ability to interact with nucleic acid components suggests possible applications in antiviral therapy or gene regulation.

In conclusion,5-{3-3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2,1,3-benzothiadiazole represents an exciting development in pharmaceutical chemistry with significant potential for further research and application. Its complex structure combines multiple pharmacophores that could lead to novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.